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Compound of Interest

Compound Name: PSB-1901

Cat. No.: B15571407

For researchers, scientists, and drug development professionals, this technical support center
provides essential information for the effective storage, handling, and experimental use of PSB-
1901, a potent A2B adenosine receptor (A2BAR) antagonist. This guide offers troubleshooting
advice and frequently asked questions to address common challenges encountered during
experiments.

Frequently Asked Questions (FAQs)
Q1: How should PSB-1901 be stored upon arrival?
Upon receipt, PSB-1901 powder should be stored at -20°C for long-term stability, where it can

be kept for up to three years. For shorter periods, storage at 4°C is acceptable for up to two
years.

Q2: What is the recommended procedure for preparing a stock solution of PSB-19017?

To prepare a stock solution, it is recommended to dissolve PSB-1901 in dimethyl sulfoxide
(DMSO). It is highly soluble in DMSO, with concentrations of at least 100 mg/mL (174.38 mM)
being achievable.[1] For optimal results, use freshly opened, anhydrous DMSO as the solvent
can be hygroscopic, which may impact solubility.

Q3: How should | store the PSB-1901 stock solution?
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Stock solutions of PSB-1901 in a solvent should be stored at -80°C for up to six months or at
-20°C for up to one month.[1] It is advisable to aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.

Quantitative Data Summary

Parameter Specification Source

Molecular Formula C24H25BrNeO4S MedchemExpress, AOBIOUS
Molecular Weight 573.46 g/mol MedchemExpress

CAS Number 2332835-02-4 MedchemExpress, AOBIOUS
Appearance White to off-white solid MedchemExpress

Purity >98% (by HPLC) AOBIOUS

Ki (human AzB AR) 0.0835 nM MedchemExpress

Ki (mouse A2B AR) 0.131 nM MedchemExpress

Solubility in DMSO =100 mg/mL (174.38 mM) MedchemExpress

Experimental Protocols
General Cell-Based Assay Protocol for A2B AR
Antagonism

This protocol provides a general workflow for assessing the antagonistic activity of PSB-1901
on the A2B adenosine receptor in a cell-based assay.

Objective: To determine the potency of PSB-1901 in inhibiting A2B AR-mediated signaling,
typically measured by changes in intracellular cyclic AMP (cCAMP) levels.

Materials:
o Cells expressing the A2B adenosine receptor (e.g., HEK293 cells)

e Cell culture medium and supplements
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« PSB-1901

e A2B AR agonist (e.g., NECA)

e CAMP assay kit

e Phosphate-buffered saline (PBS)

o Multi-well plates suitable for cell culture and the assay
Procedure:

o Cell Seeding: Plate the A2B AR-expressing cells in a multi-well plate at a density optimized
for your specific cell line and allow them to adhere and grow overnight.

o Compound Preparation: Prepare serial dilutions of PSB-1901 in an appropriate vehicle (e.qg.,
DMSO followed by dilution in assay buffer). Also, prepare the A2B AR agonist at a
concentration that elicits a submaximal response (e.g., ECso).

» Antagonist Pre-incubation: Wash the cells with PBS and then pre-incubate them with the
various concentrations of PSB-1901 for a predetermined time (e.g., 30 minutes) at 37°C.
Include a vehicle-only control.

e Agonist Stimulation: Add the A2B AR agonist to the wells (except for the negative control
wells) and incubate for a time sufficient to induce a measurable response (e.g., 15-30
minutes).

o CAMP Measurement: Lyse the cells and measure the intracellular cCAMP levels using a
commercially available cAMP assay kit, following the manufacturer's instructions.

o Data Analysis: Plot the CAMP concentration against the logarithm of the PSB-1901
concentration. Fit the data to a suitable dose-response curve to determine the 1Cso value of
PSB-1901.
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Experimental Workflow: A2B AR Antagonist Assay

2. Prepare PSB-1901 dilutions
‘Overnight incubation 3. Pre-incubate cells with PSE-lQDH 4. Stimulate with AzB AR agonist ]—»[5 Measure intracellular cAMP)—b[ 6. Analyze data (ICso determination) ]
1. Seed A2B AR-expressing cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [PSB-1901 Technical Support Center: A Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571407#best-practices-for-storing-and-handling-
psb-1901]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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